Cas no 1341769-38-7 (3-amino-1-(2-chlorophenyl)piperidin-2-one)

• Product Name: 3-amino-1-(2-chlorophenyl)piperidin-2-one
• CAS No: 1341769-38-7
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• MDL: MFCD19679255
• CID: 4590092
• PubChem ID: 54595086
• Update Time: 2025-10-29

3-amino-1-(2-chlorophenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-chlorophenyl)piperidin-2-one
• 2-Piperidinone, 3-amino-1-(2-chlorophenyl)-

• MDL： MFCD19679255
• Inchi： 1S/C11H13ClN2O/c12-8-4-1-2-6-10(8)14-7-3-5-9(13)11(14)15/h1-2,4,6,9H,3,5,7,13H2
• InChI Key： XVBRVRUTRBSVGR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Cl)CCCC(N)C1=O

Additional information on 3-amino-1-(2-chlorophenyl)piperidin-2-one

Introduction to 3-amino-1-(2-chlorophenyl)piperidin-2-one (CAS No. 1341769-38-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-amino-1-(2-chlorophenyl)piperidin-2-one, identified by the Chemical Abstracts Service registry number 1341769-38-7, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and potential pharmacological properties. This compound belongs to the piperidine class of scaffolds, which are widely recognized for their role in the development of bioactive molecules, particularly in the realm of central nervous system (CNS) therapeutics. The presence of both an amino group and a chlorophenyl substituent introduces unique reactivity and binding capabilities, making it a valuable scaffold for drug discovery initiatives.

The structural motif of 3-amino-1-(2-chlorophenyl)piperidin-2-one encompasses a piperidine ring, which is a common pharmacophore in medicinal chemistry, often contributing to favorable pharmacokinetic profiles and target binding affinity. The incorporation of a chlorophenyl group at the 1-position enhances the compound's lipophilicity, while the amino group at the 3-position provides a site for further functionalization or interaction with biological targets. This dual functionality has positioned 3-amino-1-(2-chlorophenyl)piperidin-2-one as a promising intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives, particularly those with modifications that enhance their ability to interact with neurotransmitter receptors and ion channels. The chlorophenyl moiety in 3-amino-1-(2-chlorophenyl)piperidin-2-one is particularly noteworthy, as it has been shown to modulate the activity of various CNS receptors, including serotonin receptors (5-HT) and dopamine receptors (DOP). These interactions are critical for developing treatments for neurological disorders such as depression, anxiety, and neurodegenerative diseases.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of small-molecule inhibitors targeting G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that play a pivotal role in cellular signaling pathways, making them attractive therapeutic targets. The structural features of 3-amino-1-(2-chlorophenyl)piperidin-2-one facilitate its use in designing molecules that can selectively bind to specific GPCR subtypes without off-target effects. This selectivity is crucial for improving drug efficacy and minimizing side effects.

Moreover, the amino group in 3-amino-1-(2-chlorophenyl)piperidin-2-one offers opportunities for further derivatization, enabling chemists to explore diverse chemical space. This flexibility has led to the development of novel analogs with enhanced pharmacological properties. For instance, modifications at the amino group have been shown to influence metabolic stability and bioavailability, key factors in drug development. The ability to fine-tune these properties makes 3-amino-1-(2-chlorophenyl)piperidin-2-one an indispensable tool in medicinal chemistry research.

The synthesis of 3-amino-1-(2-chlorophenyl)piperidin-2-one typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency. These methodologies underscore the compound's importance as a building block in complex molecular architectures.

In addition to its applications in CNS drug discovery, 3-amino-1-(2-chlorophenyl)piperidin-2-one has shown promise in other therapeutic areas. Its structural features make it amenable to interactions with enzymes involved in metabolic pathways, offering potential as an anti-inflammatory or anti-cancer agent. Preliminary computational studies have suggested that derivatives of this compound may exhibit inhibitory activity against key enzymes implicated in disease pathogenesis.

The growing body of research on 3-amino-1-(2-chlorophenyl)piperidin-2-one underscores its significance as a pharmacologically relevant scaffold. As computational methods and high-throughput screening technologies continue to advance, the identification of novel derivatives with improved therapeutic profiles is expected to accelerate. This compound exemplifies how structural diversity can be leveraged to develop next-generation therapeutics targeting complex biological systems.

Future directions in the study of 3-amino-1-(2-chlorophenyl)piperidin-2-one may include exploring its role in combination therapies, where it could be paired with other bioactive molecules to enhance treatment outcomes. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into its pharmacological effects and inform the design of more effective derivatives.

In conclusion,3-amino-1-(2-chlorophenyl)piperidin-2-one (CAS No. 1341769-38-7) represents a valuable asset in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its versatility as a scaffold for drug discovery continues to drive innovation across multiple therapeutic areas. As our understanding of biological targets evolves, compounds like 3-amino-1-(2-chlorophenyl)piperidin-2-one will remain at the forefront of medicinal chemistry efforts aimed at addressing unmet medical needs.